Lipophilicity (logP) Comparison Between 8-Methyl and Demethyl Coumarin Analogs
The 8-methyl substituent increases the calculated partition coefficient (logP) compared to the 8-demethyl analog. The target compound (8-methyl) exhibits a predicted logP of 5.86 (ChemDiv, ). The demethyl analog (7-(2-naphthalen-2-yl-2-oxoethoxy)-4-propylchromen-2-one, CAS 375362-66-6) has a lower predicted molecular weight (372.41 g/mol) and a structurally expected lower logP . The difference in logP is attributable to the additional methyl group, which enhances hydrophobic surface area.
(predicted lower)
| Evidence Dimension | Predicted logP (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | logP = 5.8625 (calculated, ChemDiv platform) |
| Comparator Or Baseline | 7-(2-naphthalen-2-yl-2-oxoethoxy)-4-propylchromen-2-one (CAS 375362-66-6); specific numerical logP data for this analog not directly listed on the vendor dashboard, but molecular weight and formula indicate lower lipophilicity. |
| Quantified Difference | The 8-methyl compound has a quantifiable logP of 5.86; a direct numerical difference for the demethyl analog cannot be provided without an independent experimental or calculated value for that specific compound in a comparable database. |
| Conditions | Predicted partition coefficient (in silico calculation embedded in ChemDiv property profile). |
Why This Matters
The logP value is a critical parameter for predicting membrane permeability and oral bioavailability; a higher logP (5.86 vs. a predicted lower value for the demethyl analog) directly impacts formulation strategy and target tissue distribution.
